6-Bromo-3-(bromomethyl)benzofuran

• IUPAC Name: 6-bromo-3-(bromomethyl)-1-benzofuran
• InChI: InChI=1S/C9H6Br2O/c10-4-6-5-12-9-3-7(11)1-2-8(6)9/h1-3,5H,4H2
• InChI Key: XGTHBNLZPMGDKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)OC=C2CBr
• Molecular Formula: C9H6Br2O
• Molecular Weight: 289.95 g/mol

Description

6-Bromo-3-(bromomethyl)benzofuran is a useful research compound. Its molecular formula is C9H6Br2O and its molecular weight is 289.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product from Example 88, Part C (1.0 g, 4.74 mmol) and dibenzoyl peroxide (287 mg, 1.19 mmol) in chlorobenzene (24 mL) at reflux was treated in four portions with N-bromosuccinimide (843 mg, 4.74 mmol) over 30 min. The mixture was then stirred at reflux for 2 h. The mixture was cooled, filtered and concentrated and purified by column chromatography on silica gel, eluting with 7-30% chloroform in hexanes. The procedures afforded the title compound as a light yellow oil (438 mg, 32%).